1-[2,2-Bis(methylsulfanyl)ethenesulfonyl]-2-methylpropan-2-ol

• CAS No.: 89880-22-8
• Molecular Formula: C8H16O3S3
• Molecular Weight: 256.4 g/mol
• IUPAC Name: 1-[2,2-bis(methylsulfanyl)ethenylsulfonyl]-2-methylpropan-2-ol
• InChI: InChI=1S/C8H16O3S3/c1-8(2,9)6-14(10,11)5-7(12-3)13-4/h5,9H,6H2,1-4H3
• InChI Key: DKQCIWIZTPMIQY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CS(=O)(=O)C=C(SC)SC)O

Description

1-[2,2-Bis(methylsulfanyl)ethenesulfonyl]-2-methylpropan-2-ol is a chemical compound with a complex structure that includes multiple functional groups

Chemical Reactions Analysis

1-[2,2-Bis(methylsulfanyl)ethenesulfonyl]-2-methylpropan-2-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert sulfonyl groups to thiols.

Substitution: The hydroxyl group can be substituted with other functional groups using appropriate reagents. Common reagents for these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and halogenating agents like phosphorus trichloride.

Scientific Research Applications

Chemistry: It can be used as a building block for synthesizing more complex molecules.

Biology: Its unique structure may allow it to interact with biological molecules in specific ways, making it useful for studying biochemical pathways.

Industry: It may be used in the production of specialty chemicals or materials with specific properties.

Mechanism of Action

The mechanism of action of 1-[2,2-Bis(methylsulfanyl)ethenesulfonyl]-2-methylpropan-2-ol is not well-documented. its effects are likely mediated through interactions with molecular targets such as enzymes or receptors. The presence of sulfonyl and hydroxyl groups suggests that it could participate in hydrogen bonding and other interactions that influence its biological activity.

Comparison with Similar Compounds

Similar compounds include:

1,2-Bis(methylsulfanyl)benzene: Shares the methylsulfanyl groups but lacks the sulfonyl and hydroxyl functionalities.

Ethene, 1,2-bis(phenylsulfonyl): Contains sulfonyl groups but differs in the overall structure and functional groups. The uniqueness of 1-[2,2-Bis(methylsulfanyl)ethenesulfonyl]-2-methylpropan-2-ol lies in its combination of sulfonyl, methylsulfanyl, and hydroxyl groups, which confer distinct chemical and biological properties.